4,10-Bis[(1-oxido-2-pyridinyl)methyl]-1,4,7,10-tetraazacyclododecane-1,7-diacetic Acid
4,10-Bis[(1-oxido-2-pyridinyl)methyl]-1,4,7,10-tetraazacyclododecane-1,7-diacetic Acid
Brand Name:
Vulcanchem
CAS No.:
1187176-56-2
VCID:
VC0141938
InChI:
InChI=1S/C24H34N6O6/c31-23(32)19-27-13-9-25(17-21-5-1-3-7-29(21)35)10-14-28(20-24(33)34)16-12-26(11-15-27)18-22-6-2-4-8-30(22)36/h1-8H,9-20H2,(H,31,32)(H,33,34)
SMILES:
C1CN(CCN(CCN(CCN1CC2=CC=CC=[N+]2[O-])CC(=O)O)CC3=CC=CC=[N+]3[O-])CC(=O)O
Molecular Formula:
C24H34N6O6
Molecular Weight:
502.572
4,10-Bis[(1-oxido-2-pyridinyl)methyl]-1,4,7,10-tetraazacyclododecane-1,7-diacetic Acid
CAS No.: 1187176-56-2
Reference Standards
VCID: VC0141938
Molecular Formula: C24H34N6O6
Molecular Weight: 502.572
![4,10-Bis[(1-oxido-2-pyridinyl)methyl]-1,4,7,10-tetraazacyclododecane-1,7-diacetic Acid - 1187176-56-2](/images/no_structure.jpg)
| CAS No. | 1187176-56-2 |
|---|---|
| Product Name | 4,10-Bis[(1-oxido-2-pyridinyl)methyl]-1,4,7,10-tetraazacyclododecane-1,7-diacetic Acid |
| Molecular Formula | C24H34N6O6 |
| Molecular Weight | 502.572 |
| IUPAC Name | 2-[7-(carboxymethyl)-4,10-bis[(1-oxidopyridin-1-ium-2-yl)methyl]-1,4,7,10-tetrazacyclododec-1-yl]acetic acid |
| Standard InChI | InChI=1S/C24H34N6O6/c31-23(32)19-27-13-9-25(17-21-5-1-3-7-29(21)35)10-14-28(20-24(33)34)16-12-26(11-15-27)18-22-6-2-4-8-30(22)36/h1-8H,9-20H2,(H,31,32)(H,33,34) |
| Standard InChIKey | RXPIRPIYDSVSOO-UHFFFAOYSA-N |
| SMILES | C1CN(CCN(CCN(CCN1CC2=CC=CC=[N+]2[O-])CC(=O)O)CC3=CC=CC=[N+]3[O-])CC(=O)O |
| PubChem Compound | 71314101 |
| Last Modified | Nov 11 2021 |
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